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Compound of Interest

Compound Name: Methyl Nonafluorovalerate

Cat. No.: B087576 Get Quote

Methyl Nonafluorovalerate: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Methyl Nonafluorovalerate is a fluorinated organic compound with applications in various

research and industrial settings, including as an intermediate in the synthesis of specialty

chemicals and materials.[1] Due to its chemical properties, understanding its safety profile and

proper handling procedures is critical for ensuring laboratory safety and minimizing exposure

risks. This technical guide provides an in-depth overview of the safety data, handling

precautions, and toxicological considerations for Methyl Nonafluorovalerate, compiled from

available safety data sheets and toxicological literature.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl Nonafluorovalerate is

presented in Table 1. This data is essential for understanding its behavior under various

laboratory conditions and for planning safe handling and storage procedures.
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Property Value

Molecular Formula C₆H₃F₉O₂

Molecular Weight 278.07 g/mol [2]

CAS Number 13038-26-1

Appearance Colorless to almost colorless clear liquid[3]

Boiling Point 102 °C[1]

Purity >97.0% (GC)[3]

Synonyms

Methyl Nonafluoropentanoate, Methyl

Perfluorovalerate, Nonafluorovaleric Acid Methyl

Ester[3]

Table 1: Physical and Chemical Properties of Methyl Nonafluorovalerate

Hazard Identification and Classification
Methyl Nonafluorovalerate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). A summary of its

hazard classifications is provided in Table 2.

Hazard Class GHS Category Hazard Statement

Flammable Liquids Category 2
H225: Highly flammable liquid

and vapor[2]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[2]

Table 2: GHS Hazard Classification of Methyl Nonafluorovalerate
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Note: Specific quantitative toxicity data, such as LD50 (median lethal dose) values, for Methyl
Nonafluorovalerate are not readily available in the public domain based on the conducted

searches. The hazard classifications are based on the criteria of the GHS.

Handling and Storage Precautions
Proper handling and storage procedures are paramount to minimize the risks associated with

Methyl Nonafluorovalerate.

3.1. Personal Protective Equipment (PPE)

A logical workflow for selecting and using appropriate PPE when handling Methyl
Nonafluorovalerate is outlined below.

Pre-Handling Assessment

PPE Selection

Post-Handling

Task Involving
Methyl Nonafluorovalerate

Assess Potential for
Splash, Inhalation, or

Skin Contact

Wear Chemical
Safety Goggles/

Face Shield

Wear Chemically
Resistant Gloves

(e.g., Nitrile, Neoprene)

Wear a Laboratory Coat
and Closed-Toe Shoes

Use in a Fume Hood;
Consider Respirator if

Ventilation is Inadequate

Decontaminate or
Dispose of PPE

Properly

Wash Hands
Thoroughly Task Complete
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Figure 1: Personal Protective Equipment (PPE) workflow for handling Methyl
Nonafluorovalerate.

3.2. Safe Handling Practices

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or mists.

Keep away from heat, sparks, open flames, and other ignition sources.

Use non-sparking tools.

Take precautionary measures against static discharge.

Ground and bond containers when transferring material.

3.3. Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as oxidizing agents, strong acids, and strong

bases.

Store in a flammable liquids storage cabinet.

Toxicological Information and Experimental
Protocols
While specific toxicological studies on Methyl Nonafluorovalerate are not widely published, its

GHS classification indicates that it is a skin and eye irritant. The following sections describe the

likely experimental protocols used to determine these classifications.

4.1. Mechanism of Skin and Eye Irritation
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The irritant effects of substances like Methyl Nonafluorovalerate, which can be classified as

both an organic solvent and a substance with surfactant-like properties due to its fluorinated

chain, are generally attributed to their interaction with the cellular components of the skin and

eyes.
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Prepare Reconstructed
Human Epidermis (RhE)
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Topically Apply Methyl
Nonafluorovalerate to
RhE Tissue Surface
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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